Cas no 197508-49-9 ((R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride)

• Product Name: (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride
• CAS No: 197508-49-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD03839864
• CID: 117135
• PubChem ID: 44890884
• Update Time: 2025-07-10

(R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,a-propyl-, hydrochloride (1:1), (aR)-
• (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride
• (R)-1-(BENZO[D][1,3]DIOXOL-5-YL)BUTAN-1-AMINIUM CHLORIDE
• 1-AdaMantaneMethylaMine, N,α-diMethyl-, hydrochloride (8CI)
• 4'-(Methylenedioxy)phenyl]-1-butylaMinehydrochloride
• 4\'-(Methylenedioxy)phenyl]-1-butylaMinehydrochloride
• 1,3-Benzodioxole-5-methanamine, .alpha.-propyl-, hydrochloride (1:1), (.alpha.R)-
• C11H15NO2.ClH
• 2908AH
• (R)-1-(benzo[d][1,3]dioxol-5-yl)butan-1-aminiumchloride
• (R)-[3\\',4\\'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride
• 1,3-Benzodioxole-5-methanamine, alpha-propyl-, hydrochloride (1:1), (alphaR)-
• 197508-49-9
• MFCD03839864
• XHA50849
• (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-aminehydrochloride
• SCHEMBL7386405
• AKOS025147244
• CS-M0408
• (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine hydrochloride
• (R)-[3,4-(METHYLENEDIOXY)PHENYL]-1-BUTYLAMINEHYDROCHLORIDE
• CS-13567
• (R)-[3',4'-(METHYLENEDIOXY)PHENYL]-1-BUTYLAMINE HCL
• (R)-1-(benzo[d][1,3]dioxol-5-yl)butan-1-amine HCl

• MDL： MFCD03839864
• Inchi： 1S/C11H15NO2.ClH/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10;/h4-6,9H,2-3,7,12H2,1H3;1H/t9-;/m1./s1
• InChI Key： JJVFJKLPESJUDV-SBSPUUFOSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)[C@@H](CCC)N

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: g/cm3
• Boiling Point: 326.6°Cat760mmHg
• Flash Point: 151.3°C
• PSA: 44.48000
• LogP: 3.71750

Additional information on (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride

Comprehensive Overview of (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride (CAS No. 197508-49-9)

(R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride, identified by its CAS number 197508-49-9, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of substituted phenethylamines, characterized by the presence of a methylenedioxy functional group attached to the phenyl ring. The (R)-enantiomer configuration of this molecule is particularly noteworthy due to its potential stereospecific interactions in biological systems, making it a subject of interest for drug development and neuroscience studies.

In recent years, researchers have focused on the structure-activity relationship (SAR) of compounds like (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride, particularly in the context of neurotransmitter modulation. The methylenedioxy moiety is known to influence the compound's binding affinity to certain receptors, which has led to investigations into its potential applications. While maintaining strict compliance with regulatory guidelines, scientists explore such compounds for their possible roles in addressing neurological conditions, always prioritizing safety and ethical research practices.

The synthesis of CAS 197508-49-9 involves sophisticated chiral resolution techniques to isolate the (R)-enantiomer with high optical purity. This process is crucial because the biological activity of chiral compounds often depends on their absolute configuration. The hydrochloride salt form enhances the compound's stability and solubility, making it more suitable for various research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and validate the compound's purity and structure.

From a biochemical perspective, the butylamine chain in (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride contributes to its lipophilicity, which affects its pharmacokinetic properties. Researchers examining blood-brain barrier permeability often consider such structural features when designing compounds for central nervous system targets. The compound's molecular weight of 269.77 g/mol and specific rotation values are important parameters documented in scientific literature.

Current trends in pharmaceutical research show growing interest in chiral drug development, with particular focus on enantiomerically pure compounds like 197508-49-9. This aligns with the industry's move toward more targeted therapies with fewer side effects. The compound's structural analogs are frequently discussed in medicinal chemistry forums, with researchers exploring modifications to optimize desired biological effects while minimizing unwanted interactions.

In the context of green chemistry initiatives, the synthesis of (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride has evolved to incorporate more sustainable approaches. Modern synthetic routes emphasize atom economy and reduced environmental impact, reflecting the pharmaceutical industry's commitment to sustainable practices. These advancements are particularly relevant given increasing public and regulatory focus on environmentally friendly synthesis methods.

The storage and handling of CAS 197508-49-9 follow standard laboratory protocols for organic compounds. Proper conditions include protection from moisture and maintenance at controlled temperatures to preserve the compound's integrity. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling procedures, emphasizing the importance of personal protective equipment and proper ventilation in laboratory settings.

Analytical reference standards of (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride are valuable tools for quality control in pharmaceutical research. These standards enable accurate quantification and identification in complex matrices, supporting drug development processes. The compound's well-characterized spectroscopic properties facilitate its use as a reference material in various analytical applications.

Ongoing research continues to explore the potential applications of 197508-49-9 and related compounds while strictly adhering to ethical guidelines and regulatory frameworks. The scientific community maintains a responsible approach to studying such substances, focusing on their legitimate research applications and potential contributions to advancing medical science. Future directions may include further investigation of the compound's pharmacological profile and possible therapeutic indications, always within approved research parameters.

For researchers seeking information about (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride, peer-reviewed journals and chemical databases remain the most reliable sources. These resources provide detailed information about the compound's physical and chemical properties, synthetic methods, and research applications, supporting the advancement of scientific knowledge in this field.